Cas no 1805048-70-7 (3-(Difluoromethyl)-5-fluoro-4-iodo-2-(trifluoromethyl)pyridine)

• Product Name: 3-(Difluoromethyl)-5-fluoro-4-iodo-2-(trifluoromethyl)pyridine
• CAS No: 1805048-70-7
• MF: C₇H₂F₆IN
• MW: 340.992374897003
• CID: 4881904
• Update Time: 2025-10-31

3-(Difluoromethyl)-5-fluoro-4-iodo-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-5-fluoro-4-iodo-2-(trifluoromethyl)pyridine

• Inchi： 1S/C7H2F6IN/c8-2-1-15-5(7(11,12)13)3(4(2)14)6(9)10/h1,6H
• InChI Key： RQZIOMRDLCSCRY-UHFFFAOYSA-N
• SMILES： IC1C(=CN=C(C(F)(F)F)C=1C(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 220
• XLogP3: 3.1
• Topological Polar Surface Area: 12.9

Additional information on 3-(Difluoromethyl)-5-fluoro-4-iodo-2-(trifluoromethyl)pyridine

Comprehensive Overview of 3-(Difluoromethyl)-5-fluoro-4-iodo-2-(trifluoromethyl)pyridine (CAS No. 1805048-70-7)

3-(Difluoromethyl)-5-fluoro-4-iodo-2-(trifluoromethyl)pyridine is a highly specialized fluorinated pyridine derivative that has garnered significant attention in the fields of pharmaceutical chemistry, agrochemical research, and material science. With its unique molecular structure featuring multiple halogen substituents, this compound serves as a versatile building block for synthesizing advanced molecules. The presence of difluoromethyl, fluoro, iodo, and trifluoromethyl groups enhances its reactivity and selectivity, making it invaluable for cross-coupling reactions and heterocyclic modifications.

In recent years, the demand for fluorinated compounds like 3-(Difluoromethyl)-5-fluoro-4-iodo-2-(trifluoromethyl)pyridine has surged due to their applications in drug discovery and crop protection. Researchers are particularly interested in its potential to improve bioavailability and metabolic stability in active pharmaceutical ingredients (APIs). The compound's CAS No. 1805048-70-7 is frequently searched in scientific databases, reflecting its relevance in cutting-edge studies. Its structural complexity also aligns with the growing trend of precision chemistry, where tailored molecular designs are critical for achieving desired biological or physical properties.

From a synthetic perspective, 3-(Difluoromethyl)-5-fluoro-4-iodo-2-(trifluoromethyl)pyridine is often employed in palladium-catalyzed reactions, such as Suzuki-Miyaura or Negishi couplings, due to the reactivity of its iodo substituent. This makes it a preferred choice for constructing biaryl systems or complex heterocycles. Additionally, its trifluoromethyl group contributes to lipophilicity, a key factor in optimizing drug-likeness and membrane permeability. These attributes have led to its inclusion in high-profile research projects targeting kinase inhibitors and antiviral agents.

The compound's stability under various conditions is another area of interest. Studies have shown that 3-(Difluoromethyl)-5-fluoro-4-iodo-2-(trifluoromethyl)pyridine exhibits remarkable resistance to hydrolytic degradation, which is crucial for formulations requiring long shelf lives. This property, combined with its low toxicity profile, positions it as a sustainable option for industrial applications. Environmental scientists are also exploring its potential in green chemistry initiatives, where reducing waste and improving efficiency are paramount.

As the scientific community continues to explore halogenated pyridines, 3-(Difluoromethyl)-5-fluoro-4-iodo-2-(trifluoromethyl)pyridine stands out for its adaptability. Whether in high-throughput screening or catalysis optimization, its multifaceted role underscores its importance in modern chemistry. For researchers seeking reliable chemical intermediates or building blocks, this compound offers a robust solution backed by extensive spectroscopic data and synthetic protocols.

In conclusion, 3-(Difluoromethyl)-5-fluoro-4-iodo-2-(trifluoromethyl)pyridine (CAS No. 1805048-70-7) represents a cornerstone in the development of next-generation functional materials and bioactive molecules. Its unique properties and broad applicability ensure its continued prominence in both academic and industrial settings. For those interested in structure-activity relationships or molecular design, this compound provides a compelling case study in innovation and utility.